![molecular formula C8H4BrClN2O2 B585955 6-Bromo-4-chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid CAS No. 1416439-85-4](/img/structure/B585955.png)
6-Bromo-4-chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-Bromo-4-chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid” is a chemical compound with the molecular formula C8H4BrClN2O2 . It is available from various suppliers and can be used in scientific research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrrolopyridazine core with bromine and chlorine substituents at the 6 and 4 positions, respectively, and a carboxylic acid group at the 3 position .
Scientific Research Applications
Synthesis and Derivative Formation
6-Bromo-4-chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid serves as a versatile intermediate in the synthesis of various heterocyclic compounds. It is utilized in the preparation of b-fused carbazoles with potential antitumor properties. Specifically, derivatives of this compound have been synthesized through electrophilic substitution processes and used as building blocks for creating pyridazine- or pyrrole-fused carbazoles (Haider et al., 2014). Another research demonstrated its role in generating insecticide intermediates, highlighting its importance in agricultural chemical research (Niu Wen-bo, 2011).
Catalytic Processes and Chemical Transformations
The compound is integral in catalytic processes, such as carbonylative cyclization, to produce compounds like 1-(dimethylamino)-1H-pyrrole-2,5-diones, showcasing its potential in creating various cyclic compounds (Yeon Kyu Bae & C. Cho, 2014). Furthermore, its reactions with different reagents have been explored to synthesize diverse heterocyclic structures, contributing significantly to the field of organic chemistry (F. M. Abdelrazek, S. Ghozlan, & F. A. Michael, 2007).
Pharmaceutical Research
In pharmaceutical research, the compound's derivatives are studied for their potential medicinal properties. For instance, research involving its derivatives has led to the creation of compounds with antimicrobial activities, highlighting its relevance in developing new therapeutic agents (M. Gad-Elkareem, A. Abdel-fattah, & M. A. Elneairy, 2011).
Properties
IUPAC Name |
6-bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClN2O2/c9-4-1-6-7(10)5(8(13)14)2-11-12(6)3-4/h1-3H,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSRLEUPCWIZYSE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(C=NN2C=C1Br)C(=O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.48 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.